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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nemalite's performance as a flame retardant
with other common alternatives, supported by experimental data. Nemalite, a naturally
occurring mineral mixture of huntite and hydromagnesite, offers a halogen-free flame retardant
solution for polymer formulations. Its efficacy is evaluated against established flame retardants
such as Aluminium Hydroxide (ATH), Magnesium Hydroxide (MDH), and intumescent systems.

Mechanism of Action: A Synergistic Effect

Nemalite's flame retardancy stems from the endothermic decomposition of its two primary
components, huntite (MgzCa(C0Os)4) and hydromagnesite (Mgs(CO3)4(OH)2:4H20).[1][2] This
decomposition releases water vapor and carbon dioxide, which dilute flammable gases in the
gas phase and cool the polymer surface.[2] The resulting mineral residue forms a protective
char layer, further inhibiting combustion.[2][3]

The hydromagnesite component decomposes at a lower temperature (around 220°C),
releasing water and carbon dioxide. The huntite decomposes at a higher temperature range
(approximately 450-800°C), primarily releasing carbon dioxide.[1] This staged decomposition
provides flame retardancy over a broad temperature range.

Comparative Data on Flame Retardant Performance
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The following tables summarize key flammability metrics for Nemalite and its alternatives in
various polymer systems. The data is compiled from peer-reviewed studies to ensure an
objective comparison.

Limiting Oxygen Index (LOI)

The Limiting Oxygen Index (LOI) indicates the minimum oxygen concentration required to
support the combustion of a material. A higher LOI value signifies better flame retardancy. The
data below is from a study by Hollingbery and Hull (2012) on Ethylene Vinyl Acetate (EVA)
composites with a 60% filler loading.

. Filler Loading (% Limiting Oxygen
Flame Retardant Polymer Matrix

wiw) Index (%)

Nemalite

EVA 60 28.0
(HU43HM50)
Nemalite

EVA 60 29.0
(HU41HM57)
Nemalite

EVA 60 295
(HU24HME67)
Pure Hydromagnesite

EVA 60 29.5
(HM100)
Aluminium Hydroxide

EVA 60 30.0

(ATH)

HUXXHMYY denotes a huntite-hydromagnesite mixture with XX% huntite and YY%
hydromagnesite.

UL-94 Vertical Burn Test

The UL-94 is a widely used standard to classify the flammability of plastic materials. The V-0
rating indicates the highest level of flame retardancy in this classification, where burning stops
within 10 seconds after two applications of a flame, and no flaming drips are observed.
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Filler Loading (%

Flame Retardant Polymer Matrix UL-94 Rating
wiw)

Nemalite (High

) Polypropylene (PP) >42% V-0
Hydromagnesite)
Nemalite (Low ) )

) Polypropylene (PP) <40% Fails to achieve V-0
Hydromagnesite)
Magnesium Hydroxide

Polypropylene (PP) 60% V-0

(MDH)
Ammonium
Polyphosphate Polypropylene (PP) 30% V-0[4]

(Intumescent)

Cone Calorimetry

Cone calorimetry is a small-scale test that measures heat release rate (HRR), time to ignition

(TTI), and other key combustion parameters. The data below is from Hollingbery and Hull
(2012) for EVA composites at a 60% filler loading under a heat flux of 50 kW/m?2.

Flame Retardant

Time to Ignition (s)

Peak Heat Release

Rate (kW/m?)

Average Heat
Release Rate

(kWIm?)

Nemalite

98 138 65
(HU43HM50)
Nemalite (HU93HMb) 78 155 80
Pure Hydromagnesite

101 135 63
(HM100)
Aluminium Hydroxide

102 130 60
(ATH)
Magnesium Hydroxide

125 115 55
(MDH)
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Experimental Protocols
Limiting Oxygen Index (LOI) - ASTM D2863

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will support flaming combustion of a plastic specimen.

Methodology:

o Avertically oriented sample of specified dimensions is placed in a glass chimney.
o A mixture of oxygen and nitrogen is flowed upwards through the chimney.

e The top of the specimen is ignited.

» The oxygen concentration in the gas mixture is systematically varied until the minimum
concentration that sustains burning for a specified time or over a specified length of the
sample is determined.

UL-94 Vertical Burn Test

Objective: To classify the flammability of plastic materials based on their response to a small
flame ignition source.

Methodology:
e Arectangular test specimen is held vertically.

» A calibrated flame is applied to the bottom of the specimen for 10 seconds and then
removed. The duration of flaming is recorded.

e The flame is reapplied for another 10 seconds and then removed. The duration of flaming
and glowing is recorded.

o Apiece of cotton is placed below the specimen to determine if flaming drips occur.

o Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing times and the
presence of flaming drips.
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Cone Calorimetry - ASTM E1354

Objective: To measure the heat release rate and other combustion properties of materials
exposed to a controlled level of radiant heat.

Methodology:

e A 100mm x 100mm specimen is placed horizontally under a conical radiant heater.
e The specimen is exposed to a specified heat flux (e.g., 50 kW/m?2).

o A spark igniter is used to ignite the gases evolved from the decomposing sample.

e The oxygen concentration and mass flow rate of the combustion products in the exhaust
duct are continuously measured to determine the heat release rate based on the principle of
oxygen consumption calorimetry.

o Other parameters such as time to ignition, mass loss rate, and smoke production are also
recorded.

Visualizing the Flame Retardancy Process

The following diagrams illustrate the key mechanisms and workflows involved in evaluating the
efficacy of Nemalite.
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Caption: Flame retardant mechanism of Nemalite.
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Caption: Experimental workflow for evaluating flame retardant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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